dimethyl 4,4'-{1,4-piperazinediylbis[(1-oxo-2,1-ethanediyl)imino]}dibenzoate

• IUPAC Name: methyl 4-[[2-[4-[2-(4-methoxycarbonylanilino)-2-oxoethyl]piperazin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H28N4O6/c1-33-23(31)17-3-7-19(8-4-17)25-21(29)15-27-11-13-28(14-12-27)16-22(30)26-20-9-5-18(6-10-20)24(32)34-2/h3-10H,11-16H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key: LODKWRKVTORVDK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)CC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C24H28N4O6
• Molecular Weight: 468.5 g/mol

Description

Dimethyl 4,4'-{1,4-piperazinediylbis[(1-oxo-2,1-ethanediyl)imino]}dibenzoate, commonly known as PIPER, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PIPER is a piperazine derivative that has been synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments have been extensively studied. In

Mechanism of Action

The mechanism of action of PIPER is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. PIPER has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anticancer activity. PIPER has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects
PIPER has been shown to exhibit various biochemical and physiological effects, including cytotoxicity, anti-inflammatory activity, and antioxidant activity. PIPER has been shown to induce oxidative stress in cancer cells, which may contribute to its cytotoxicity. PIPER has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to increase the production of anti-inflammatory cytokines, such as IL-10. PIPER has been shown to exhibit antioxidant activity by scavenging free radicals and reducing oxidative damage.

Advantages and Limitations for Lab Experiments

PIPER has several advantages for laboratory experiments, including its ease of synthesis, high purity, and stability. PIPER is also highly soluble in organic solvents, which makes it easy to handle in the laboratory. However, PIPER has some limitations, including its cytotoxicity, which may limit its use in certain experiments. PIPER is also relatively expensive, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on PIPER, including the development of new synthetic methods for PIPER and its derivatives, the investigation of its potential applications in drug delivery and materials science, and the elucidation of its mechanism of action. Additionally, further studies are needed to evaluate the safety and efficacy of PIPER in preclinical and clinical trials, and to investigate its potential interactions with other drugs and compounds.
Conclusion
In conclusion, PIPER is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PIPER has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. Further research is needed to fully understand the potential of PIPER and its derivatives in various fields and to develop new applications for this promising compound.

Scientific Research Applications

PIPER has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug delivery, and materials science. In medicinal chemistry, PIPER has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. PIPER has also been investigated as a potential drug delivery vehicle due to its ability to self-assemble into nanoparticles, which can encapsulate drugs and improve their solubility and bioavailability. In materials science, PIPER has been used as a building block for the synthesis of various functional materials, including metal-organic frameworks and covalent organic frameworks.